methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(4-ethoxyphenyl)sulfonylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C14H15NO5S2/c1-3-20-10-4-6-11(7-5-10)22(17,18)15-12-8-9-21-13(12)14(16)19-2/h4-9,15H,3H2,1-2H3
• InChI Key: KNRIOEYBYPDUCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C14H15NO5S2
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates involves the reaction of 3-alkoxy-2-aryl(or methyl)sulfonylacrylonitriles with methyl thioglycolate in the presence of triethylamine. This method provides a pathway to 4-arylsulfonyl-3-carboxamidothiophenes, although acylation of the aminothiophene under standard conditions can be challenging (Stephens, Price, & Sowell, 1999).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques like X-ray diffraction. For instance, a related compound, 2-[({[(4-methylphenyl)sulfonyl]methyl} amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate, has been studied, revealing a monoclinic space group with detailed molecular dimensions, providing insight into the structural characteristics of such compounds (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).

Chemical Reactions and Properties

Reactions of methyl 3-amino-2-thiophene carboxylate with various reagents lead to diverse products, highlighting the compound's reactivity. For example, its reaction with orthoesters produces N-(2-carbomethoxy thienyl) imidates, which upon further treatment with primary amines or hydrazines, yields [3,2-d]4(3H)thienopyrimidinones, showcasing the compound's utility in synthesizing heterocyclic structures (Hajjem, Khoud, & Baccar, 2010).

Safety and Hazards

Methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-2-thiophenecarboxylate is an organic compound and should be handled and stored with caution. Avoid contact with skin and eyes, and avoid inhaling its vapor. When using it, follow the relevant safety operating procedures and wear appropriate personal protective equipment, such as gloves and protective glasses.